![molecular formula C10H9ClN2O4S B1451100 1,4-Dimethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl chloride CAS No. 841275-84-1](/img/structure/B1451100.png)
1,4-Dimethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl chloride
Overview
Description
“1,4-Dimethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl chloride” is a chemical compound with the molecular formula C10H9ClN2O4S. It is a part of a new set of compounds bearing the 1,4-dimethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonamide scaffold .
Synthesis Analysis
The synthesis of this compound involves the design and synthetic approaches of a new set of compounds bearing the 1,4-dimethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonamide scaffold . The yield was reported to be 85% .
Molecular Structure Analysis
The molecular structure of this compound includes two methyl groups (CH3), two carbonyl groups (CO), a sulfonyl chloride group (SO2Cl), and a quinoxaline ring . The IR spectrum shows peaks corresponding to NH, CH (aromatic), CH (alicyclic), CO, and SO2 groups .
Physical And Chemical Properties Analysis
The melting point of this compound is reported to be between 100-102 °C . The IR, 1H NMR, and 13C NMR spectra provide information about the functional groups present in the molecule .
Scientific Research Applications
DPP-4 Inhibition and Hypoglycemic Agent
Compounds derived from 1,4-Dimethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl chloride have been studied for their potential as selective dipeptidyl peptidase-IV (DPP-4) inhibitors . These inhibitors play a crucial role in managing type 2 diabetes by stimulating insulin secretion and lowering blood glucose levels. The compounds have shown promising results in both computational studies and in vivo as hypoglycemic agents, offering a new avenue for diabetes treatment .
Pharmacokinetics and Bio-distribution Studies
The radiolabeled derivative of this compound, specifically the 131 I-SQ compound 10a, has been used to investigate pharmacokinetic profiles . This research is vital for understanding how drugs distribute within the body, which is essential for determining dosing and potential efficacy .
Molecular Docking and Dynamics
Molecular docking studies have demonstrated that certain derivatives fit nicely into the active pocket of DPP-4, suggesting significant suppression activity . Additionally, molecular dynamic studies have shown the stability of these compounds within the active site, indicating potential for long-term efficacy .
QSAR Studies
Quantitative structure-activity relationship (QSAR) studies have been conducted to predict the activities of these compounds. The close correlation between predicted and experimental effects supports the reliability of these compounds as DPP-4 inhibitors .
Safety Profile Assessment
Acute toxicity examinations have confirmed the safety profile of the new compounds derived from this scaffold . This step is crucial in drug development to ensure that potential medications do not cause harm to patients .
Oral Bioavailability
Compounds based on this scaffold have been shown to obey Lipinski’s rule, indicating efficient oral bioavailability . This property is significant for the development of oral medications, which are often preferred for their ease of administration .
Mechanism of Action
Target of Action
The primary target of 1,4-Dimethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl chloride is the enzyme dipeptidyl peptidase-IV (DPP-4) . DPP-4 is a protein that is secreted in high levels in the visceral organs .
Mode of Action
1,4-Dimethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl chloride interacts with DPP-4 by fitting nicely into the active pocket of the enzyme . This interaction results in the significant suppression of DPP-4 activity .
Biochemical Pathways
The inhibition of DPP-4 by 1,4-Dimethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl chloride affects the insulin signaling pathway . This leads to the stimulation of insulin secretion, which in turn results in a hypoglycemic effect .
Pharmacokinetics
The pharmacokinetic profile of 1,4-Dimethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl chloride indicates efficient oral bioavailability . This is supported by the fact that the compound obeys Lipinski’s rule .
Result of Action
The result of the action of 1,4-Dimethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl chloride is a decrease in blood glucose levels . This is due to the stimulation of insulin secretion caused by the inhibition of DPP-4 .
Action Environment
The action of 1,4-Dimethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl chloride is influenced by the environment within the visceral organs, where DPP-4 is secreted in high levels . The compound’s efficacy and stability may be affected by factors within this environment .
Future Directions
properties
IUPAC Name |
1,4-dimethyl-2,3-dioxoquinoxaline-6-sulfonyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9ClN2O4S/c1-12-7-4-3-6(18(11,16)17)5-8(7)13(2)10(15)9(12)14/h3-5H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LFTMAKYIKMUGJD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(C=C2)S(=O)(=O)Cl)N(C(=O)C1=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9ClN2O4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.71 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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